Cas no 1639-01-6 (2,3-dimethylbutane-2-thiol)

• Product Name: 2,3-dimethylbutane-2-thiol
• CAS No: 1639-01-6
• MF: C₆H₁₄S
• MW: 118.240360736847
• CID: 220150
• PubChem ID: 137130
• Update Time: 2025-04-19

2,3-dimethylbutane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Butanethiol,2,3-dimethyl-
• 2,3-Dimethyl-2-butanethiol
• 2,3-Dimethyl-2-butanethiolneat
• 2,3-dimethylbutane-2-thiol
• 2,3-DICHLOROBENZAMIDINE HCL
• 2,3-Dimethyl-2-butanthiol
• 2,3-Dimethyl-butan-2-thiol
• 2,3-dimethyl-butane-2-thiol
• 2-Butanethiol,2,3-dimethyl
• thexyl mercaptan
• 1,1,2-Trimethylpropyl hydrosulfide
• CRJLQECEGNIMNG-UHFFFAOYSA-N
• DTXSID10167673
• 1639-01-6
• AKOS006272040
• EN300-180715
• SCHEMBL24766
• 2-Butanethiol, 2,3-dimethyl-
• 1,1,2-Trimethylpropyl hydrosulfide #

• Inchi： 1S/C6H14S/c1-5(2)6(3,4)7/h5,7H,1-4H3
• InChI Key： CRJLQECEGNIMNG-UHFFFAOYSA-N
• SMILES： SC(C)(C)C(C)C

Computed Properties

• Exact Mass: 118.08200
• Monoisotopic Mass: 118.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 2.5

Experimental Properties

• Density: 0.8408 (estimate)
• Melting Point: -113.76°C (estimate)
• Boiling Point: 150.86°C (estimate)
• Flash Point: 14.7±18.6 °C
• Refractive Index: 1.4287 (estimate)
• PSA: 38.80000
• LogP: 2.35080
• Vapor Pressure: 23.8±0.2 mmHg at 25°C

2,3-dimethylbutane-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)